Cas no 2377609-62-4 (1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid)

• Product Name: 1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid
• CAS No: 2377609-62-4
• MF: C₇H₁₀BF₃N₂O₂
• MW: 221.972712039948
• CID: 5523792
• Update Time: 2025-10-28

1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid

• Inchi： 1S/C7H10BF3N2O2/c1-2-3-13-4-5(8(14)15)6(12-13)7(9,10)11/h4,14-15H,2-3H2,1H3
• InChI Key： AOBYOHLRQKDHDE-UHFFFAOYSA-N
• SMILES： B(C1=CN(CCC)N=C1C(F)(F)F)(O)O

Additional information on 1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid

Comprehensive Overview of 1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid (CAS No. 2377609-62-4)

1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid (CAS No. 2377609-62-4) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a pyrazole core with a trifluoromethyl group and a propyl side chain, makes it a valuable building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone in modern organic synthesis. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and advanced material design.

The compound's boronic acid functional group enables efficient C-C bond formation, a critical step in constructing complex molecules. This property aligns with the growing demand for sustainable chemistry and green synthesis methods, as it often reduces waste and improves reaction efficiency. Recent studies highlight its role in developing biologically active compounds, particularly in kinase inhibitor research, where the trifluoromethyl moiety enhances metabolic stability and binding affinity. These attributes make it a hotspot in medicinal chemistry discussions.

From an industrial perspective, 1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid is gaining traction in agrochemical formulations. Its structural motifs are found in pesticides and herbicides with improved environmental profiles, addressing global concerns about crop protection and food security. The compound's stability under various conditions also makes it suitable for high-throughput screening platforms, a trending topic in AI-driven drug discovery and computational chemistry.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are essential for characterizing this compound. Purity and stability data are frequently searched by quality control professionals, reflecting the emphasis on reproducible research and regulatory compliance. Storage recommendations typically include anhydrous conditions and low temperatures to preserve its reactivity, a common query among laboratory users.

In material science, the compound's electron-withdrawing trifluoromethyl group contributes to designing organic semiconductors and OLED materials. This aligns with the surge in interest for flexible electronics and energy-efficient displays. Its compatibility with polymer chemistry further expands its utility in smart coatings and functional nanomaterials.

Safety data sheets emphasize standard laboratory precautions, but its non-classified status under major chemical regulations facilitates global trade. Suppliers often highlight batch-to-batch consistency and scalability, key factors for industrial buyers. The compound's patent landscape is another area of interest, with several applications citing its use in innovative therapeutics.

Future research directions may explore its catalytic applications or bioconjugation techniques, as suggested by recent scientific literature. The rise of automated synthesis platforms could further streamline its production, meeting the needs of high-efficiency laboratories. As the scientific community prioritizes molecular diversity, 1-Propyl-3-(trifluoromethyl)pyrazole-4-boronic acid remains a compound of significant strategic importance.